Cas no 64171-53-5 (Pyrimidine,2-methyl-5-propyl-)
Pyrimidine,2-methyl-5-propyl- structure
Product Name:Pyrimidine,2-methyl-5-propyl-
CAS No:64171-53-5
MF:C8H12N2
MW:136.194281578064
CID:500043
PubChem ID:12356148
Update Time:2025-04-19
Pyrimidine,2-methyl-5-propyl- Chemical and Physical Properties
Names and Identifiers
-
- Pyrimidine,2-methyl-5-propyl-
- Pyrimidine, 2-methyl-5-propyl- (9CI)
- SCHEMBL423180
- 2-Methyl-5-propylpyrimidine
- 64171-53-5
-
- Inchi: 1S/C8H12N2/c1-3-4-8-5-9-7(2)10-6-8/h5-6H,3-4H2,1-2H3
- InChI Key: IWPJLTLNQASVKH-UHFFFAOYSA-N
- SMILES: N1C(C)=NC=C(C=1)CCC
Computed Properties
- Exact Mass: 136.10016
- Monoisotopic Mass: 136.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 85.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 25.8Ų
Experimental Properties
- PSA: 25.78
Pyrimidine,2-methyl-5-propyl- Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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